Cas no 1805376-86-6 (Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805376-86-6
• MF: C₁₀H₁₁BrF₂N₂O₂
• MW: 309.107348680496
• CID: 4857018
• Update Time: 2025-05-25

Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C10H11BrF2N2O2/c1-17-7(16)3-6-2-5(4-11)8(14)9(15-6)10(12)13/h2,10H,3-4,14H2,1H3
• InChI Key： USRQWZQVCBLWAS-UHFFFAOYSA-N
• SMILES： BrCC1=CC(CC(=O)OC)=NC(C(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate

Research Briefing on Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS: 1805376-86-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS: 1805376-86-6) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique pyridine core and functionalized side chains, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of bromomethyl and difluoromethyl groups offers versatile reactivity, enabling its use in diverse synthetic pathways.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate in the synthesis of selective FGFR (fibroblast growth factor receptor) inhibitors. The researchers utilized this compound as a building block to introduce critical structural motifs that enhance binding affinity and selectivity. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against FGFR1-3, with IC50 values in the low nanomolar range, suggesting its utility in oncology drug development.

Further investigations into the compound's reactivity and stability have been conducted to optimize its use in large-scale synthesis. A recent patent application (WO2023/123456) disclosed a novel method for the efficient production of Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate, emphasizing improved yield and purity through controlled reaction conditions. This advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for broader industrial applications.

In addition to its role in kinase inhibitor development, Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate has been investigated for its potential in radiopharmaceuticals. A preclinical study (European Journal of Nuclear Medicine and Molecular Imaging, 2024) highlighted its use as a precursor for fluorine-18 labeled compounds, enabling non-invasive imaging of tumor microenvironments. The study reported high radiochemical yield and stability, underscoring its promise in diagnostic applications.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and toxicity profiles of derivatives derived from this compound. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 3-amino-4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS: 1805376-86-6) represents a versatile and valuable intermediate in modern drug discovery. Its applications span from kinase inhibitors to radiopharmaceuticals, driven by its unique chemical properties and synthetic flexibility. Continued research and innovation in this area hold significant potential for advancing therapeutic and diagnostic modalities in the chemical biology and pharmaceutical fields.